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Compound of Interest

4-Hydrazino-7-nitro-benzofurazan
Compound Name: _
hydrazine adduct

Cat. No.: B145131

This technical support guide provides researchers, scientists, and drug development
professionals with essential information for the safe storage and handling of 4-hydrazino-7-
nitro-benzofurazan, often available as its hydrazine adduct (NBD-H).

Frequently Asked Questions (FAQSs)

Q1: What is 4-hydrazino-7-nitro-benzofurazan?

4-hydrazino-7-nitro-benzofurazan, and its common hydrazine adduct NBD-H, is a fluorescent
labeling reagent.[1] It is utilized in various applications, including analytical chemistry for
detecting and quantifying compounds, pharmaceutical development, and environmental
monitoring.[2] The molecule contains a hydrazino group that readily reacts with carbonyl
groups to form stable, highly fluorescent hydrazones, making it a valuable tool for HPLC
analysis.[3]

Q2: What are the primary hazards associated with this compound?

4-hydrazino-7-nitro-benzofurazan is classified as a flammable solid.[4] It is also known to cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[5][6] It is crucial to
handle this chemical with appropriate personal protective equipment and in a well-ventilated
area.[7]

Q3: How should I properly store 4-hydrazino-7-nitro-benzofurazan?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b145131?utm_src=pdf-interest
https://www.medchemexpress.com/4-hydrazino-7-nitro-benzofurazan-hydrazine-adduct.html
https://www.chemimpex.com/products/47463
https://www.tcichemicals.com/CH/en/p/A5557
https://www.chemical-label.com/en/ghs/print-clp/131467-87-3/4-hydrazino-7-nitro-benzofurazan-hydrazine-adduct
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydrazino-7-nitrobenzofurazan
https://www.fishersci.com/store/msds?partNumber=AAA1416514&productDescription=4-CHLRO-7-NTROBENZOFURAZAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A5557_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Proper storage is critical to maintain the stability and integrity of the compound. It should be
stored in a refrigerator at temperatures between 2°C and 8°C.[2][8] The container must be kept
tightly closed, and the compound should be stored under an inert gas, such as nitrogen.[2][7][9]
It is also sensitive to light and should be protected from exposure.[7][9]

Q4: Can | store solutions of NBD-H?

Yes, solutions of NBD-H can be stored, but for limited periods. When dissolved in a solvent, it is
recommended to store the solution at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
[9] These solutions should also be protected from light and stored under a nitrogen
atmosphere.[1][9]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Poor or no fluorescence after

labeling reaction.

Degradation of the NBD-H

reagent.

Ensure the reagent has been
stored correctly at 2-8°C,
under inert gas, and protected
from light.[2][7][9] Consider
using a fresh vial of the

reagent.

Incomplete reaction with the

carbonyl compound.

Verify the reaction conditions,
including pH and incubation
time, as these can influence
the efficiency of hydrazone

formation.

Inconsistent experimental

results.

Instability of the NBD-H stock

solution.

Prepare fresh stock solutions
for each experiment. If storing,
ensure it is at -80°C for no
longer than 6 months or -20°C

for no longer than 1 month.[1]

[9]

Contamination of the reagent.

Use high-purity solvents and
handle the compound with
clean equipment to prevent

contamination.

Visible degradation of the solid

reagent (e.g., color change).

Improper storage conditions.

Discard the degraded reagent.
Review storage procedures to
ensure the container is tightly
sealed, stored at the correct
temperature, and protected
from light and air.[3][7]

Quantitative Data Summary
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Parameter Value Source
Solid Storage Temperature 2-8°C [2][8]
Solution Storage Temperature

-20 °C (up to 1 month) [1109]
(Short-term)
Solution Storage Temperature

-80 °C (up to 6 months) [1109]
(Long-term)
Purity (Typical) > 98% (HPLC) [2]
Appearance Orange to brown powder [2]

Experimental Protocols

While detailed, specific experimental protocols are highly dependent on the application, a
general workflow for using NBD-H as an HPLC labeling reagent for carbonyl compounds is
outlined below.
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Prepare NBD-H Solution Prepare Carbonyl-Containing Sample

N

Mix NBD-H Solution and Sample

l

Incubate to Form Fluorescent Hydrazone

Analyze by HPLC with Fluorescence Detection

(Ex: 470 nm, Em: 550 nm)
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Start Handling Procedure

Assess Risks:
- Flammable Solid
- Skin/Eye/Respiratory Irritant

'

Wear Appropriate PPE:
- Gloves
- Safety Goggles
- Lab Coat

'

Work in a Well-Ventilated Area
(e.g., Fume Hood)

.

Handle with Care:
- Avoid creating dust
- Avoid contact with skin and eyes

Store Properly:
-2-8°C
- Tightly closed container
- Under inert gas

- Protect from light

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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